N-(2-aminoethyl)-3-nitrobenzene-1-sulfonamide hydrochloride

• IUPAC Name: N-(2-aminoethyl)-3-nitrobenzenesulfonamide;hydrochloride
• InChI: InChI=1S/C8H11N3O4S.ClH/c9-4-5-10-16(14,15)8-3-1-2-7(6-8)11(12)13;/h1-3,6,10H,4-5,9H2;1H
• InChI Key: AEXMQVCRAWKUDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCCN)[N+](=O)[O-].Cl
• Molecular Formula: C8H12ClN3O4S
• Molecular Weight: 281.72 g/mol
• CAS RN: 1221724-53-3

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Synthesis and Anticancer Activities

• New sulfonamide derivatives, including those similar in structure to N-(2-aminoethyl)-3-nitrobenzene-1-sulfonamide hydrochloride, have been synthesized and shown to induce pro-apoptotic effects in cancer cells. These effects are mediated by activating p38/ERK phosphorylation, significantly reducing cell proliferation and inducing mRNA expression of pro-apoptotic genes (Cumaoğlu et al., 2015) LinktoPaperLink to PaperLinktoPaper.

Green Chemistry Applications

• Paired electrochemical conversion methods using nitrobenzene derivatives have been developed for the synthesis of new sulfonamides, demonstrating an environmentally friendly approach to chemical synthesis without requiring toxic solvents or challenging workups (Mokhtari, Nematollahi, & Salehzadeh, 2018) $Link to Paper$LinktoPaper.

Methodology for Preparation of Amines

• A methodology utilizing nitrobenzenesulfonamides as a versatile means for the preparation of secondary amines and protection of amines has been reported. This highlights the importance of sulfonamide derivatives in synthetic organic chemistry (Fukuyama, Jow, & Cheung, 1995) $Link to Paper$LinktoPaper.

Antimicrobial and Docking Studies

• Synthesis, spectral characterization, and docking studies against DNA Gyrase-A of new 4-chloro-3-nitrobenzene sulfonamide derivatives have been conducted, showing good to moderate antimicrobial activities and binding affinity towards DNA Gyrase-A structure (Kumar et al., 2020) $Link to Paper$LinktoPaper.

Inhibitory Activity Against Carbonic Anhydrase Isoforms

• Novel acridine bis-sulfonamides synthesized via multi-component reactions showed effective inhibitory activity against human carbonic anhydrase isoforms, underscoring the potential pharmacological applications of sulfonamide derivatives (Esirden et al., 2015) $Link to Paper$LinktoPaper.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve its interaction with biological macromolecules and its effects on biological pathways.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material safety data sheets (MSDS) are often used as a source of this information.

Future Directions

This involves discussing potential future research directions. It could include potential applications of the compound, unanswered questions about its properties, or ways to improve its synthesis.